1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol
Overview
Description
1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol, also known as AMMP, is an organic compound that is used in various scientific and medical applications. AMMP is a small molecule that has been studied extensively due to its unique biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of AMMP.
Scientific Research Applications
1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol has been studied extensively due to its unique biochemical and physiological effects. It has been used in a variety of scientific research applications, including drug development, cancer research, and enzyme inhibition studies. It has also been used as a tool to study the structure and function of proteins, as well as to study the effects of drugs on cells.
Mechanism of Action
The mechanism of action of 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol is not yet fully understood. However, it is believed that it binds to certain proteins in the cell, which results in the inhibition of certain biochemical pathways. This inhibition of biochemical pathways can lead to a variety of effects, including the inhibition of cell growth and the inhibition of certain enzymes.
Biochemical and Physiological Effects
1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain types of cancer cells, as well as to inhibit the activity of certain enzymes. It has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of certain diseases. Additionally, 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol has been shown to have an effect on the central nervous system, which could be beneficial in the treatment of certain neurological conditions.
Advantages and Limitations for Lab Experiments
The use of 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol in laboratory experiments has a number of advantages. It is a relatively small molecule, which makes it easier to work with and measure accurately. Additionally, it is relatively inexpensive and can be synthesized in a relatively short amount of time. However, there are some limitations to using 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol in laboratory experiments. It is not soluble in water, which can make it difficult to work with in certain experiments. Additionally, it can be toxic in high concentrations, so it is important to use caution when working with it.
Future Directions
There are a number of potential future directions for the use of 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol. It could be used to develop new drugs or treatments for cancer, neurological disorders, and other diseases. Additionally, it could be used to study the structure and function of proteins, as well as to study the effects of drugs on cells. Additionally, further research could be done to better understand the mechanism of action of 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol, as well as to identify potential new uses for it.
Synthesis Methods
1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol can be synthesized through a series of reactions using commercially available starting materials. The first step involves the reaction of 4-amino-3-methyl-1H-pyrazol-1-yl chloride and 2-methylpropan-2-ol in the presence of an acid catalyst, such as sulfuric acid. This reaction results in the formation of 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol. The reaction is typically carried out at room temperature and can be completed within 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol' involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-amino-3-methyl-1H-pyrazole", "2-methylpropan-2-ol", "Sodium hydride (NaH)", "Methyl iodide (CH3I)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate (EtOAc)", "Water (H2O)" ], "Reaction": [ "Step 1: Deprotonation of 2-methylpropan-2-ol with sodium hydride (NaH) in dry dimethylformamide (DMF) to form the corresponding alkoxide intermediate.", "Step 2: Alkylation of the alkoxide intermediate with methyl iodide (CH3I) to form 2-methyl-2-(methylamino)propan-1-ol.", "Step 3: Protection of the amino group in 4-amino-3-methyl-1H-pyrazole with tert-butyldimethylsilyl (TBDMS) chloride in the presence of triethylamine (TEA) to form TBDMS-protected pyrazole intermediate.", "Step 4: Coupling of the TBDMS-protected pyrazole intermediate with 2-methyl-2-(methylamino)propan-1-ol using hydrochloric acid (HCl) as a catalyst to form the desired product, 1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol.", "Step 5: Deprotection of the TBDMS group using sodium hydroxide (NaOH) in water (H2O) and extraction of the product using ethyl acetate (EtOAc)." ] } | |
CAS RN |
1374829-56-7 |
Product Name |
1-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropan-2-ol |
Molecular Formula |
C8H15N3O |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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